Cas no 1480196-75-5 ((3-ethyl-1-methoxycyclohexyl)methanamine)

• Product Name: (3-ethyl-1-methoxycyclohexyl)methanamine
• CAS No: 1480196-75-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5959342
• PubChem ID: 66070929
• Update Time: 2025-05-25

(3-ethyl-1-methoxycyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-ethyl-1-methoxycyclohexyl)methanamine
• EN300-1293640
• 1480196-75-5
• AKOS015413634

• Inchi： 1S/C10H21NO/c1-3-9-5-4-6-10(7-9,8-11)12-2/h9H,3-8,11H2,1-2H3
• InChI Key： XSDMGWDHCFYYJL-UHFFFAOYSA-N
• SMILES： O(C)C1(CN)CCCC(CC)C1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (3-ethyl-1-methoxycyclohexyl)methanamine

Comprehensive Overview of (3-ethyl-1-methoxycyclohexyl)methanamine (CAS No. 1480196-75-5)

(3-ethyl-1-methoxycyclohexyl)methanamine, with the CAS number 1480196-75-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This cyclohexyl derivative is characterized by its unique structural features, including an ethyl group at the 3-position and a methoxy group at the 1-position, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, fragrance formulation, and advanced material synthesis.

The compound's molecular structure and functional groups make it a versatile intermediate in organic synthesis. Its amine functionality allows for further derivatization, enabling the creation of more complex molecules with tailored properties. In recent years, the demand for custom synthesis and high-purity intermediates like (3-ethyl-1-methoxycyclohexyl)methanamine has surged, driven by advancements in pharmaceutical R&D and the growing need for novel bioactive compounds. This trend aligns with the broader industry focus on sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficiency.

One of the most frequently asked questions about CAS 1480196-75-5 relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol and methanol, while remaining relatively stable at room temperature when stored under inert conditions. These properties make it suitable for use in laboratory-scale reactions and industrial processes where controlled conditions are essential. Additionally, its low volatility compared to similar amines enhances its handling safety profile, addressing another common concern among researchers.

In the context of current pharmaceutical trends, (3-ethyl-1-methoxycyclohexyl)methanamine has shown promise as a building block for central nervous system (CNS) active compounds. The cyclohexyl scaffold is a common feature in many neurologically active molecules, and the presence of the methoxy group may influence blood-brain barrier permeability—a critical factor in CNS drug development. This connection to neuropharmacology research has made the compound particularly relevant as the scientific community intensifies its focus on neurodegenerative diseases and mental health treatments.

From a commercial availability perspective, suppliers typically offer CAS 1480196-75-5 in various purity grades ranging from technical grade (90-95%) to research grade (>98%). The pricing structure often reflects the purification level, with higher purity materials commanding premium prices for applications requiring exacting standards. Recent market analyses suggest growing interest in this compound from specialty chemical manufacturers and contract research organizations, particularly in regions with strong pharmaceutical and biotechnology sectors.

The spectroscopic characterization of (3-ethyl-1-methoxycyclohexyl)methanamine reveals distinctive features that aid in its identification and quality control. Nuclear magnetic resonance (NMR) spectra typically show characteristic signals for the methoxy protons around 3.3 ppm and the methylene protons adjacent to the amine group near 2.7 ppm. These spectral markers, combined with mass spectrometric data, provide reliable methods for compound verification—a crucial aspect for researchers concerned about material authenticity in their experiments.

Looking ahead, the potential applications of 1480196-75-5 continue to expand as new research emerges. Some innovative studies are exploring its use in catalysis and polymer chemistry, where its structural features may impart unique properties to catalytic systems or polymeric materials. This diversification of applications underscores the compound's versatility and highlights why it remains a subject of ongoing investigation across multiple scientific disciplines. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly grow.